Cas no 53947-99-2 (4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy-)

• Product Name: 4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy-
• CAS No: 53947-99-2
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 356008
• PubChem ID: 44257262
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy-
• 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxychromen-4-one
• CHEBI:175021
• 7,3'-dihydroxy-8,4'-dimethoxyisoflavone
• DTXSID401277850
• LMPK12050140
• 53947-99-2
• 3',7-Dihydroxy-4',8-dimethoxyisoflavone
• CHEMBL465572
• 3'-Hydroxy-8-O-methylretusin

• Inchi： 1S/C17H14O6/c1-21-14-6-3-9(7-13(14)19)11-8-23-16-10(15(11)20)4-5-12(18)17(16)22-2/h3-8,18-19H,1-2H3
• InChI Key： YYWSNCLFZSMGCM-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=C(C=2)O)OC)C(C2C=CC(=C(C1=2)OC)O)=O

Computed Properties

• Exact Mass: 314.07902
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids
• Natural Products and Extracts Plant Extracts Plant based Monopteryx uaucu